Cas no 1282864-12-3 (2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid)

• Product Name: 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid
• CAS No: 1282864-12-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD15730619
• CID: 5559073
• PubChem ID: 53212649
• Update Time: 2025-11-02

2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-1,3-benzothiazole-6-carboxylic acid
• 6-Benzothiazolecarboxylic acid, 2-(dimethylamino)-
• 2-(Dimethylamino)benzo[d]thiazole-6-carboxylic Acid
• 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid

• MDL： MFCD15730619
• Inchi： 1S/C10H10N2O2S/c1-12(2)10-11-7-4-3-6(9(13)14)5-8(7)15-10/h3-5H,1-2H3,(H,13,14)
• InChI Key： BDSWKTFJNPQYCX-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(O)=O)=CC=C2N=C1N(C)C

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 396.5±34.0 °C(Predicted)
• pka: 4.17±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid

Comprehensive Overview of 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid (CAS No. 1282864-12-3)

2-(Dimethylamino)benzo[d]thiazole-6-carboxylic acid (CAS No. 1282864-12-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique benzo[d]thiazole core and carboxylic acid functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery, where it is often employed as a building block for heterocyclic compounds with potential therapeutic properties.

In recent years, the demand for 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid has surged due to its role in the development of small-molecule inhibitors and fluorescent probes. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. The compound's dimethylamino group enhances its solubility and bioavailability, making it a preferred choice for medicinal chemistry applications.

The synthesis of 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. These innovations align with the growing trend toward green chemistry and sustainable manufacturing practices, which are highly prioritized in modern pharmaceutical R&D.

From an analytical perspective, CAS No. 1282864-12-3 is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound meets stringent quality standards, especially when used in preclinical studies. The rise of AI-driven drug discovery platforms has further amplified interest in this compound, as computational models frequently identify its scaffold as a promising candidate for targeted therapies.

Beyond pharmaceuticals, 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid has found niche applications in material science, particularly in the design of organic semiconductors and photovoltaic materials. Its electron-rich thiazole ring contributes to charge transport properties, making it relevant for optoelectronic devices. This dual utility underscores its importance in both life sciences and advanced materials sectors.

As the scientific community continues to explore the potential of heterocyclic compounds, 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid remains a focal point due to its structural adaptability and functional diversity. Its compatibility with high-throughput screening platforms and combinatorial chemistry approaches further solidifies its role in modern research. For those seeking detailed synthetic protocols or structure-activity relationships, this compound offers a wealth of opportunities for innovation.

In summary, 2-(dimethylamino)benzo[d]thiazole-6-carboxylic acid (CAS No. 1282864-12-3) exemplifies the intersection of medicinal chemistry and materials science. Its relevance to cutting-edge research areas like precision medicine and sustainable energy ensures its continued prominence in scientific literature and industrial applications. Researchers and manufacturers alike are encouraged to explore its potential in addressing some of today's most pressing challenges.